Cas no 1820651-14-6 (Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate)

• Product Name: Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate
• CAS No: 1820651-14-6
• MF: C₁₁H₁₂N₂O₆
• MW: 268.222783088684
• CID: 4619197
• Update Time: 2025-10-21

Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate
• Propanedioic acid, 2-(3-methyl-5-nitro-2-pyridinyl)-, 1,3-dimethyl ester

• Inchi： 1S/C11H12N2O6/c1-6-4-7(13(16)17)5-12-9(6)8(10(14)18-2)11(15)19-3/h4-5,8H,1-3H3
• InChI Key： VRVBXUOXQFENEI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C1=NC=C([N+]([O-])=O)C=C1C)C(OC)=O

Additional information on Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate

Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate (CAS No. 1820651-14-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate, identified by its unique chemical identifier CAS No. 1820651-14-6, represents a significant compound in the realm of pharmaceutical chemistry. This intermediate plays a pivotal role in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. The compound's structure, featuring a malonate moiety linked to a nitropyridine ring system, endows it with versatile reactivity that is highly valuable in medicinal chemistry.

The malonate group in Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate serves as a crucial handle for further functionalization. This feature allows chemists to introduce diverse substituents, enabling the construction of intricate molecular architectures. Such flexibility is particularly important in drug discovery, where the ability to modify and optimize lead compounds is essential for achieving the desired pharmacological properties.

The nitropyridine component of the molecule contributes to its unique electronic and steric properties. The presence of a nitro group at the 5-position and a methyl group at the 3-position of the pyridine ring enhances the compound's interaction with biological targets. This has been particularly exploited in the development of kinase inhibitors and other enzymes that require specific recognition motifs.

In recent years, there has been growing interest in leveraging nitroaromatic compounds for their potential therapeutic applications. The nitro group can be selectively reduced to an amine, providing a pathway to introduce amine functionalities into drug candidates. This transformation is particularly useful for generating protease inhibitors and other molecules that require amine-based interactions with their targets.

One of the most compelling aspects of Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate is its utility in multi-step synthetic routes. Its compatibility with various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it an invaluable building block for constructing complex heterocyclic systems. These systems are often found in natural products and biologically active compounds, underscoring the importance of this intermediate in drug development.

The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate. Manufacturers specializing in fine chemicals have invested heavily in optimizing synthetic routes to ensure high yields and purity levels. This commitment to quality is essential for ensuring that subsequent drug candidates exhibit consistent pharmacological activity and minimal off-target effects.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For instance, flow chemistry techniques have enabled more efficient and scalable production processes. These methods allow for better control over reaction conditions, reducing byproduct formation and improving overall yields. Such innovations are critical for meeting the increasing demand for specialized intermediates in drug discovery.

The role of computational chemistry in designing and optimizing synthetic routes cannot be overstated. Molecular modeling and quantum mechanical calculations have become indispensable tools for predicting reaction outcomes and identifying optimal conditions for synthesizing complex molecules like Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate. These computational approaches help chemists make informed decisions about reaction pathways, reducing experimental trial-and-error and accelerating the drug development process.

In conclusion, Dimethyl 2-(3-methyl-5-nitropyridin-2-yl)malonate (CAS No. 1820651-14-6) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists working on complex biological targets. As synthetic methodologies continue to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts, contributing to the development of novel therapeutics that address unmet medical needs.